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Compound of Interest

Compound Name: 4-Hydroxy-1-indanone

Cat. No.: B1297909

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 4-Hydroxy-1-indanone, a
key intermediate in organic synthesis and drug discovery. This document outlines its chemical
properties, synthesis, and applications, with a focus on experimental protocols and its role in
various signaling pathways.

Core Chemical Identifiers and Properties

4-Hydroxy-1-indanone, a hydroxylated derivative of 1-indanone, is a versatile chemical
compound with significant applications in medicinal chemistry and materials science. Its core
identifiers and physicochemical properties are summarized below.
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Property Value Source
CAS Number 40731-98-4 [1112]
Molecular Weight 148.16 g/mol [1][3]
Molecular Formula CoHsO2

White to Orange to Green

Appearance
powder to crystal
Purity >97%
2,3-dihydro-4-hydroxyinden-1-
Synonyms

one, 4-Hydroxyindan-1-one

Synthesis and Reactions

The synthesis of 4-Hydroxy-1-indanone can be achieved through various synthetic routes,
often involving the cyclization of substituted phenylpropanoic acids or related precursors. Due
to its bifunctional nature, possessing both a hydroxyl and a carbonyl group, it serves as a
valuable precursor for a wide range of chemical transformations.

Note: Detailed, validated experimental protocols for the synthesis of 4-Hydroxy-1-indanone
are proprietary and vary by manufacturer. The following is a generalized representation of a
common synthetic approach.

General Synthetic Workflow
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Generalized Synthesis of 4-Hydroxy-1-indanone

Substituted Phenylpropanoic Acid Cyclization Agent (e.g., Polyphosphoric Acid)

+B

Intramolecular Friedel-Crafts Acylation

Crude 4-Hydroxy-1-indanone

Purification (e.g., Recrystallization)

Pure 4-Hydroxy-1-indanone

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 4-Hydroxy-1-indanone.

Applications in Drug Discovery and Development

4-Hydroxy-1-indanone is a crucial building block in the synthesis of various pharmaceutical
compounds. Its rigid bicyclic core and functional groups allow for the construction of complex
molecular architectures with diverse biological activities.

Role as a Synthetic Intermediate

The indanone scaffold is present in numerous biologically active molecules. The hydroxyl group
of 4-Hydroxy-1-indanone provides a convenient handle for further functionalization, enabling
the exploration of structure-activity relationships (SAR) in drug discovery programs.
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Role of 4-Hydroxy-1-indanone in Drug Discovery

4-Hydroxy-1-indanone

Functional Group Modification Scaffold for Library Synthesis

Lead Compound Analogs

Biologically Active Molecules

Click to download full resolution via product page
Caption: The utility of 4-Hydroxy-1-indanone in the drug discovery process.

Safety and Handling

Appropriate safety precautions must be taken when handling 4-Hydroxy-1-indanone. It is
classified as a skin and eye irritant.

Personal Protective Equipment (PPE):

Respiratory Protection: Dust mask type N95 (US)

Hand Protection: Protective gloves

Eye Protection: Eyeshields

Skin and Body Protection: Appropriate protective clothing

First Aid Measures:
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e If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention.

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Storage:
o Store in a well-ventilated place. Keep container tightly closed.

 Recommended storage at room temperature in the continental US; may vary elsewhere. For
stock solutions, storage at -20°C for one month or -80°C for six months is recommended.

This technical guide serves as a foundational resource for professionals engaged in research
and development activities involving 4-Hydroxy-1-indanone. For specific applications and
detailed experimental procedures, consulting peer-reviewed literature and patents is highly
recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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